molecular formula C7H10N4 B8763428 6-Methylpyridine-2-carbohydrazonamide

6-Methylpyridine-2-carbohydrazonamide

Cat. No.: B8763428
M. Wt: 150.18 g/mol
InChI Key: KKTXXWWDCWQZBE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Methylpyridine-2-carbohydrazonamide is a useful research compound. Its molecular formula is C7H10N4 and its molecular weight is 150.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H10N4

Molecular Weight

150.18 g/mol

IUPAC Name

N'-amino-6-methylpyridine-2-carboximidamide

InChI

InChI=1S/C7H10N4/c1-5-3-2-4-6(10-5)7(8)11-9/h2-4H,9H2,1H3,(H2,8,11)

InChI Key

KKTXXWWDCWQZBE-UHFFFAOYSA-N

Canonical SMILES

CC1=NC(=CC=C1)C(=NN)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

11.97 g (101.4 mmol) 6-methylpyridine-2-carbonitrile are dissolved in 25 mL ethanol. After addition of 36.3 mL (304.05 mmol) hydrazine hydrate (w=30%) the reaction mixture is stirred for 24 hours at room temperature. The precipitated product (K1=1.45 g) has been filtered off and the filtrate is evaporated to ⅓ of its volume. After dilution with water the reaction mixture is extracted three times with ethyl acetate. The combined organic extracts are washed with brine and dried (Na2SO4). The solvent has been removed yielding a K2 (11.11 g) of the desired product. The overall yield is 78.9%.
Quantity
11.97 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One
Quantity
36.3 mL
Type
reactant
Reaction Step Two
Yield
78.9%

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